2-(Butylamino)-2-methylpropan-1-ol

• CAS No.: 10200-98-3
• Molecular Formula: C8H19NO
• Molecular Weight: 145.24 g/mol
• IUPAC Name: 2-(butylamino)-2-methylpropan-1-ol
• InChI: InChI=1S/C8H19NO/c1-4-5-6-9-8(2,3)7-10/h9-10H,4-7H2,1-3H3
• InChI Key: WQJFPEOKWYSPHB-UHFFFAOYSA-N
• Canonical SMILES: CCCCNC(C)(C)CO

Description

2-(Butylamino)-2-methylpropan-1-ol is a useful research compound. Its molecular formula is C8H19NO and its molecular weight is 145.24 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of 2-amino-2-methylpropan-1-ol (14 g, 157 mmol) in isopropanol (100 ml) was treated with 1-bromobutane (37 g, 272 mmol). The mixture was refluxed for 12 hrs, treated with 8 ml of concentrated HCl, then distilled to remove volatiles. The remaining residue was basified with 20% of NaOH, and extracted with Et2O (2×). The Et2O layers were combined and distilled to afford 6.1 g (27%) of the title compound (124-126° C. @54-56 Torr). 1H NMR (400 MHz, CDCl3) δ ppm 0.92 (t, J=7.36 Hz, 3H) 1.06 (s, 6H) 1.10 (s, 1H) 1.29-1.50 (m, 4H) 2.49 (t, J=6.75 Hz, 2H) 3.28 (s, 2H).